2-[3-(Piperidin-1-ylcarbonyl)phenyl]-1,3-benzoxazole

• IUPAC Name: [3-(1,3-benzoxazol-2-yl)phenyl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C19H18N2O2/c22-19(21-11-4-1-5-12-21)15-8-6-7-14(13-15)18-20-16-9-2-3-10-17(16)23-18/h2-3,6-10,13H,1,4-5,11-12H2
• InChI Key: YQIBLBCFVMHVTL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=CC(=C2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol

Description

2-[3-(Piperidin-1-ylcarbonyl)phenyl]-1,3-benzoxazole, also known as PBZ or benzoxadiazole, is a chemical compound that has shown potential as a therapeutic agent in various scientific research studies. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine.

Mechanism of Action

2-[3-(Piperidin-1-ylcarbonyl)phenyl]-1,3-benzoxazole has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and phospholipase A2 (PLA2). This compound also inhibits the production of reactive oxygen species (ROS) and the activation of nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB), which are involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). This compound also inhibits the production of prostaglandin E2 (PGE2), which is involved in inflammation and pain. This compound has been shown to induce apoptosis in cancer cells and inhibit the growth of tumors.

Advantages and Limitations for Lab Experiments

2-[3-(Piperidin-1-ylcarbonyl)phenyl]-1,3-benzoxazole has several advantages for lab experiments, including its stability, solubility, and low toxicity. However, this compound has limitations, including its low water solubility and its potential to form aggregates in aqueous solutions. This compound also has limited bioavailability and may require modifications to improve its pharmacokinetic properties.

Future Directions

There are several future directions for 2-[3-(Piperidin-1-ylcarbonyl)phenyl]-1,3-benzoxazole research. One direction is to study the potential use of this compound as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders. Another direction is to study the pharmacokinetic properties of this compound and to develop formulations that improve its bioavailability. Additionally, future research could focus on the development of this compound derivatives with improved efficacy and selectivity for specific targets.

Synthesis Methods

2-[3-(Piperidin-1-ylcarbonyl)phenyl]-1,3-benzoxazole can be synthesized using different methods, including the reaction of 2-aminophenol with 3-(piperidin-1-ylcarbonyl)benzoyl chloride in the presence of a base. Another method involves the reaction of 2-aminophenol with 3-(piperidin-1-ylcarbonyl)benzoic acid in the presence of a dehydrating agent. The synthesized compound can be purified using various techniques, such as column chromatography, recrystallization, and HPLC.

Scientific Research Applications

2-[3-(Piperidin-1-ylcarbonyl)phenyl]-1,3-benzoxazole has been studied for its potential applications in the field of medicine. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. This compound has also been studied for its potential use as a diagnostic agent for Alzheimer's disease and as a fluorescent probe for imaging cellular structures.